![molecular formula C10H8N2O3 B3026934 methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate CAS No. 1190314-06-7](/img/structure/B3026934.png)
methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate
Overview
Description
“Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate” is a chemical compound with the molecular formula C9H8N2O2 . It is a member of the pyridine family, which are important structural motifs found in numerous bioactive molecules .
Synthesis Analysis
The synthesis of substituted pyridines, such as “this compound”, has been reported via the remodeling of (Aza)indole/Benzofuran skeletons . This study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyridine scaffold, which is a simple six-membered heterocyclic scaffold found in various natural products, drug molecules, vitamins, and materials .
Chemical Reactions Analysis
The chemical reactions involving “this compound” include the introduction of various functional groups into the pyridine scaffold . For example, the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold is highly needed in medicinal and agricultural chemistry .
Scientific Research Applications
Synthesis and Antibacterial Activity
Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate and its analogs have been synthesized and investigated for their potential antibacterial activities. For example, Toja et al. (1986) reported the synthesis of a series of 4,7-dihydro-4-oxo-1H-pyrrolo[2,3-b]pyridine-5-carboxylic acids, starting from ethyl 5-methyl(or 5H)-2-aminopyrrole-3-carboxylate, which showed in vitro antibacterial activity (Toja et al., 1986).
Antimicrobial Agents
Novel derivatives of this compound have been synthesized with a focus on antimicrobial activities. Hublikar et al. (2019) synthesized a series of (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives and found that these compounds possess significant antibacterial and antifungal activity, enhanced by the introduction of a methoxy group in the structure (Hublikar et al., 2019).
Synthesis of Deaza Analogues
In the synthesis of deaza analogues of anxiolytic agents, compounds such as 4-benzylamino-6-methyl-1H-pyrrolo[2,3-b]pyridine have been developed. Meade and Beauchamp (1996) synthesized 4-benzylamino-6-methyl-1H-pyrrolo[2,3-b]pyridine as deaza analogues of the anxiolytic agent 4-benzylamino-2-methyl-7H-pyrrolo[2,3-d]pyrimidine, showcasing the compound's versatility in synthesizing bioactive molecules (Meade & Beauchamp, 1996).
Potential Anti-inflammatory Applications
This compound analogs have been synthesized with potential applications as anti-inflammatory agents. Moloney (2001) synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, drawing on the anti-inflammatory activity of structurally related molecules (Moloney, 2001).
Safety and Hazards
Future Directions
The future directions in the research of “methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate” and similar compounds include the development of a robust synthetic route enabling the incorporation of sulfone and phosphonate moieties on the pyridine scaffold, which is highly needed in medicinal and agricultural chemistry .
Mechanism of Action
Target of Action
Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate, also known as 1H-Pyrrolo[2,3-b]pyridine-4-carboxylic acid, 3-formyl-, methyl ester, is a derivative of 1H-pyrrolo[2,3-b]pyridine . The primary targets of this compound are the Fibroblast Growth Factor Receptors (FGFRs), specifically FGFR1, FGFR2, and FGFR3 . FGFRs play a crucial role in cell differentiation, growth, and angiogenesis, making them important targets for cancer therapeutics .
Mode of Action
The compound interacts with its targets (FGFRs) by inhibiting their activity . This interaction leads to a significant increase in the compound’s inhibitory activity against FGFR1 .
Result of Action
The inhibition of FGFRs by this compound can lead to the suppression of cell growth and angiogenesis, which are critical processes in the development and progression of cancer . Therefore, the molecular and cellular effects of this compound’s action could potentially include reduced tumor growth and angiogenesis.
Properties
IUPAC Name |
methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-10(14)7-2-3-11-9-8(7)6(5-13)4-12-9/h2-5H,1H3,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSNAXVDKFQCDET-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C2C(=CNC2=NC=C1)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801203227 | |
Record name | Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801203227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1190314-06-7 | |
Record name | Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1190314-06-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-formyl-1H-pyrrolo[2,3-b]pyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801203227 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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